Cas no 16691-46-6 (N3-(4-Chlorophenyl)-1H-1,2,4-triazole-3,5-diamine)

• Product Name: N3-(4-Chlorophenyl)-1H-1,2,4-triazole-3,5-diamine
• CAS No: 16691-46-6
• MF: C₈H₈ClN₅
• MW: 209.635619163513
• CID: 1347617
• PubChem ID: 720561
• Update Time: 2025-05-23

N3-(4-Chlorophenyl)-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

• 3-n-(4-chlorophenyl)-1h-1,2,4-triazole-3,5-diamine
• 3-Amino-5-p-chloranilino-1,2,4-triazol
• 5-(4-Chloranilino)-3-amino-4H-1,2,4-triazol
• Maybridge3_000614
• 5-Amino-3-[(4-chlorophenyl)amino]-1H-1,2,4-triazole
• AC1LEZL4
• ST012223
• CTK6H0614
• N-(4-chloro-phenyl)-1H-[1,2,4]triazole-3,5-diamine
• chlorophenyltriazolediamine
• N3-(4-chlorophenyl)-2H-1,2,4-triazole-3,5-diamine
• N3-(4-Chlorophenyl)-1H-1,2,4-triazole-3,5-diamine
• SMR000162650
• BDBM59891
• (3-amino(1H-1,2,4-triazol-5-yl))(4-chlorophenyl)amine
• IDI1_012001
• ALBB-032550
• CHEMBL1581595
• DA-09501
• cid_720561
• HMS1432L20
• AKOS024275455
• N5-(4-chlorophenyl)-1H-1,2,4-triazole-3,5-diamine
• AKOS005072986
• J-523425
• 16691-46-6
• STL560306
• N~3~-(4-chlorophenyl)-1H-1,2,4-triazole-3,5-diamine
• HMS2299O21
• (5-amino-1H-1,2,4-triazol-3-yl)-(4-chlorophenyl)amine
• MLS000543659
• CCG-244243
• MFCD00104001
• SCHEMBL14869343
• CS-0316438
• N~3~-(4-chlorophenyl)-3H-1,2,4-triazole-3,5-diamine
• JS-158C
• DTXSID30352165
• N-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)-N-(4-CHLOROPHENYL)AMINE
• AA-768/36094013

• Inchi： 1S/C8H8ClN5/c9-5-1-3-6(4-2-5)11-8-12-7(10)13-14-8/h1-4H,(H4,10,11,12,13,14)
• InChI Key： UPTMGVAONDEFRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=NNC(N)=N1

Computed Properties

• Exact Mass: 209.0468230g/mol
• Monoisotopic Mass: 209.0468230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 451.7±47.0 °C at 760 mmHg
• Flash Point: 227.0±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N3-(4-Chlorophenyl)-1H-1,2,4-triazole-3,5-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N3-(4-Chlorophenyl)-1H-1,2,4-triazole-3,5-diamine

Comprehensive Overview of N3-(4-Chlorophenyl)-1H-1,2,4-triazole-3,5-diamine (CAS No. 16691-46-6)

N3-(4-Chlorophenyl)-1H-1,2,4-triazole-3,5-diamine, with the CAS number 16691-46-6, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the 4-chlorophenyl group enhances its potential applications, making it a subject of interest for scientists exploring novel therapeutic agents and crop protection solutions.

In recent years, the demand for triazole derivatives has surged due to their versatility in drug discovery and agricultural chemistry. Researchers are particularly intrigued by the N3-(4-Chlorophenyl) substitution, which has shown promising results in preliminary studies. The compound's unique structure, featuring both amino and chlorophenyl functional groups, allows it to interact with various biological targets, potentially leading to breakthroughs in treating diseases or enhancing crop yields.

One of the most frequently asked questions about CAS 16691-46-6 revolves around its synthesis and purity. High-purity N3-(4-Chlorophenyl)-1H-1,2,4-triazole-3,5-diamine is essential for accurate research outcomes, and advancements in chromatographic techniques have made it easier to isolate this compound with minimal impurities. Additionally, the compound's stability under different conditions is a hot topic, as it impacts storage and handling protocols in laboratories.

The 1,2,4-triazole core is a well-known pharmacophore, and modifications like the 4-chlorophenyl group can significantly alter its bioactivity. Recent studies have explored its potential as an antimicrobial or antifungal agent, aligning with the growing global concern over antibiotic resistance. This has led to increased searches for "triazole-based antimicrobials" and "chlorophenyl derivatives in medicine," reflecting the compound's relevance in contemporary research.

Another area of interest is the compound's role in agrochemicals. With the rising need for sustainable farming practices, researchers are investigating N3-(4-Chlorophenyl)-1H-1,2,4-triazole-3,5-diamine as a potential active ingredient in eco-friendly pesticides. Its mode of action, which may involve disrupting fungal cell membranes, could offer a safer alternative to traditional chemicals, addressing the "green chemistry" trend dominating the agrochemical sector.

From a commercial perspective, suppliers of CAS 16691-46-6 emphasize its high solubility in organic solvents, a property critical for formulation development. This characteristic is often highlighted in searches related to "solubility of triazole derivatives" or "formulation aids for agrochemicals." The compound's compatibility with common excipients further enhances its appeal for industrial applications.

In conclusion, N3-(4-Chlorophenyl)-1H-1,2,4-triazole-3,5-diamine (CAS No. 16691-46-6) represents a fascinating intersection of chemistry and biology. Its potential applications in pharmaceuticals and agriculture, coupled with its structural uniqueness, make it a compound worth watching in the coming years. As research progresses, we can expect more insights into its mechanisms and broader uses, solidifying its place in the scientific community.